Cas no 349622-44-2 (N-(2H-1,3-benzodioxol-5-yl)methyl-4-methoxybenzene-1-sulfonamide)

N-(2H-1,3-benzodioxol-5-yl)methyl-4-methoxybenzene-1-sulfonamide structure
349622-44-2 structure
Product Name:N-(2H-1,3-benzodioxol-5-yl)methyl-4-methoxybenzene-1-sulfonamide
CAS No:349622-44-2
MF:C15H15NO5S
MW:321.348303079605
CID:3075124
PubChem ID:747989
Update Time:2025-04-21

N-(2H-1,3-benzodioxol-5-yl)methyl-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,3-benzodioxol-5-ylmethyl)-4-methoxybenzenesulfonamide
    • N-(2H-1,3-benzodioxol-5-yl)methyl-4-methoxybenzene-1-sulfonamide
    • N-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methoxybenzenesulfonamide
    • STK013867
    • AP-263/40917588
    • 349622-44-2
    • Oprea1_370468
    • AKOS001424236
    • N-(2H-1,3-BENZODIOXOL-5-YLMETHYL)-4-METHOXYBENZENESULFONAMIDE
    • EU-0015636
    • N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-methoxybenzene-1-sulfonamide
    • Oprea1_606702
    • UPCMLD0ENAT5955255:001
    • CCG-23628
    • Z45507204
    • F1132-0235
    • Inchi: 1S/C15H15NO5S/c1-19-12-3-5-13(6-4-12)22(17,18)16-9-11-2-7-14-15(8-11)21-10-20-14/h2-8,16H,9-10H2,1H3
    • InChI Key: PAWOTWSZUVXEGM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC)(NCC1=CC=C2C(=C1)OCO2)(=O)=O

Computed Properties

  • Exact Mass: 321.06709375Da
  • Monoisotopic Mass: 321.06709375Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 82.2Ų

N-(2H-1,3-benzodioxol-5-yl)methyl-4-methoxybenzene-1-sulfonamide Pricemore >>

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